(4-{[4-(propionyloxy)benzoyl]amino}phenoxy)acetic acid

• IUPAC Name: 2-[4-[(4-propanoyloxybenzoyl)amino]phenoxy]acetic acid
• InChI: InChI=1S/C18H17NO6/c1-2-17(22)25-15-7-3-12(4-8-15)18(23)19-13-5-9-14(10-6-13)24-11-16(20)21/h3-10H,2,11H2,1H3,(H,19,23)(H,20,21)
• InChI Key: ISEULLNANRPXHC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OCC(=O)O
• Molecular Formula: C18H17NO6
• Molecular Weight: 343.3 g/mol

Description

(4-{[4-(propionyloxy)benzoyl]amino}phenoxy)acetic acid, commonly known as PBA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. PBA is a derivative of 4-aminophenol and has a molecular weight of 365.4 g/mol.

Mechanism of Action

The exact mechanism of action of PBA is not fully understood. However, it is believed to work by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that remove acetyl groups from histones, leading to the silencing of certain genes. By inhibiting HDAC activity, PBA can increase the expression of certain genes, leading to its observed biological effects.
Biochemical and Physiological Effects
PBA has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. PBA has also been shown to protect neurons from oxidative stress and to improve cognitive function in animal models of neurodegenerative diseases. Additionally, PBA has been found to inhibit the growth of cancer cells and to enhance the effectiveness of chemotherapy drugs.

Advantages and Limitations for Lab Experiments

One advantage of using PBA in lab experiments is its low toxicity. PBA has been shown to have minimal side effects in animal models, making it a safe compound to use in research. Additionally, PBA is relatively easy to synthesize, making it readily available for use in experiments. However, one limitation of using PBA is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

For PBA research include its potential use as a therapeutic agent for neurodegenerative diseases and as an enhancer for chemotherapy drugs.

Synthesis Methods

The synthesis of PBA involves the reaction of 4-aminophenol with 4-(propionyloxy)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with sodium hydroxide to obtain PBA as a white crystalline solid. The overall yield of the synthesis process is around 70%.

Scientific Research Applications

PBA has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, neuroprotective, and anticancer properties. PBA has also been found to improve insulin sensitivity and glucose tolerance in animal models of diabetes. Additionally, PBA has been used as a chelating agent in metal ion detection and as a fluorescent probe for imaging applications.